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In the dynamic landscape of photovoltaic research and development, the quest for highly
efficient, cost-effective, and versatile solar cell technologies is paramount. While silicon has
long dominated the market, selenide-based thin-film solar cells, particularly Copper Indium
Gallium Selenide (CIGS) and Copper Zinc Tin Selenide (CZTS), have emerged as compelling
alternatives. This guide provides an objective comparison of the performance of selenide-
based solar cells against their silicon counterparts, supported by experimental data and
detailed methodologies to aid researchers, scientists, and professionals in the field.

Quantitative Performance Comparison

The performance of a solar cell is characterized by several key metrics that determine its
efficiency in converting sunlight into electricity. The table below summarizes the typical
performance parameters for monocrystalline silicon, polycrystalline silicon, CIGS, and CZTS
solar cells based on laboratory and commercial data.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1239668#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239668?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

. Copper Indium  Copper Zinc
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Performance Monocrystallin . Gallium Tin
. . . Silicon (poly- . . ]
Metric e Silicon (c-Si) si) Selenide Selenide/Sulfid
i
(CIGS) e (CZTSISe)
Record
N 26.7[1] 24.4[1] 23.64[2] ~12.6[3]
Efficiency (%)
Commercial
Module 20-26[4] 15-20[4] 13-18[1] Lower than CIGS
Efficiency (%)
Generally lower
Open-Circuit than silicon, but
) ) Lower than
Voltage (VOC) ~0.7 ~0.65 improves with
_ CIGS[6]
V) new materials.[1]
[5]
N High, contributes
Short-Circuit
) to good Generally lower
Current Density ~40 ~35 )
performance in than CIGS
(JSC) (mA/cm2) o
varying light.[1]
. ) Can be a limiting
Fill Factor (FF) Steady, even in
>80 ~75-80 ] factor due to
(%) low light.[1]
defects.[7]
Temperature
Coefficient (%/ -0.446[1] -0.387[1] -0.36[1][8] N/A

OC)

In-Depth Performance Analysis

Efficiency: Crystalline silicon solar cells currently hold the highest record efficiencies for single-

junction devices, with monocrystalline silicon reaching up to 26.7%.[1] CIGS technology has

demonstrated significant progress, achieving a world record efficiency of 23.64%.[2] This

makes CIGS a strong competitor in the thin-film category.[9][10] CZTS, while composed of

more abundant and less toxic materials, lags in efficiency, with record cells around 12.6%,

primarily due to higher defect densities.[3][11]
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Performance in Real-World Conditions: One of the key advantages of CIGS solar cells is their
superior performance in varying light conditions and higher temperatures.[1] CIGS cells
maintain a steady open-circuit voltage and fill factor even in low light.[1] Furthermore, they
exhibit a better temperature coefficient compared to silicon, meaning they lose less power in
hot environments.[1][8] For every 10 K increase in temperature, CIGS panels can produce
about 1% more energy than silicon panels.[1]

Flexibility and Material Usage: As a thin-film technology, selenide-based solar cells require
significantly less semiconductor material—typically a few micrometers thick compared to
hundreds of micrometers for silicon wafers.[12] This not only reduces material costs but also
allows for the fabrication of lightweight and flexible solar panels, opening up applications where
traditional rigid silicon panels are not suitable, such as on curved surfaces or portable devices.

[1]

Experimental Protocols for Performance Evaluation

Accurate and standardized measurement of solar cell performance is crucial for meaningful
comparison. The following outlines the key experimental methodologies.

Current-Voltage (I-V) Characterization

The primary method for evaluating solar cell performance is by measuring its current-voltage (I-
V) characteristics under standard test conditions (STC).

Objective: To determine the key performance parameters: short-circuit current (ISC), open-
circuit voltage (VOC), fill factor (FF), and power conversion efficiency (n).

Methodology:

o Standard Test Conditions (STC): The solar cell is tested under a standardized solar spectrum
(AM 1.5G), an irradiance of 1000 W/m?, and a cell temperature of 25°C.[13]

e Solar Simulator: A calibrated solar simulator (typically Class AAA) is used to provide a
consistent and uniform light source that mimics the standard solar spectrum.[14]

o Four-Point Probe Measurement: A four-point probe setup is used to make electrical contact
with the solar cell to minimize errors from contact resistance.
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» Voltage Sweep: The voltage across the cell is varied from a reverse bias condition through to
the open-circuit voltage.[13]

o Current Measurement: At each voltage step, the corresponding current is measured using a
precise source meter or a combination of a power supply and a multimeter.[15]

o Data Acquisition: The I-V data points are recorded and plotted to generate the characteristic
I-V curve of the solar cell.

o Parameter Extraction:

o

ISC: The current at zero voltage.
o VOC: The voltage at zero current.

o Maximum Power Point (Pmax): The point on the I-V curve where the product of voltage
and current is at its maximum.

o Fill Factor (FF): Calculated as (Imax * Vmax) / (ISC * VOC), where Imax and Vmax are the

current and voltage at the maximum power point.

o Efficiency (n): Calculated as Pmax / (Area * Irradiance).

Quantum Efficiency (QE) Measurement

Objective: To determine the ratio of collected charge carriers to incident photons at a specific
wavelength. This provides insight into how well the solar cell converts different parts of the
solar spectrum into electricity.

Methodology:

e Monochromatic Light Source: A light source coupled with a monochromator is used to
illuminate the solar cell with light of a specific wavelength.

e Photon Flux Measurement: The intensity of the monochromatic light (photon flux) is
measured using a calibrated photodiode.
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o Current Measurement: The short-circuit current generated by the solar cell at that specific
wavelength is measured.

o Wavelength Scan: The process is repeated across a range of wavelengths, typically from the
ultraviolet to the near-infrared region.

e QE Calculation: The external quantum efficiency (EQE) is calculated for each wavelength as:
EQE(A) = (ISC(A) / q) / ©(N), where ISC(A) is the short-circuit current at wavelength A, g is the
elementary charge, and ®(A) is the photon flux at that wavelength.

Visualizing the Evaluation Workflow

The following diagram illustrates the logical workflow for a comprehensive performance
evaluation of solar cells.
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Caption: Workflow for comparing solar cell performance.

Conclusion

Selenide-based solar cells, particularly CIGS, present a viable and, in some aspects, superior
alternative to traditional silicon-based photovoltaics. While silicon continues to lead in peak
efficiency, the advantages of CIGS in terms of performance in real-world conditions, material
efficiency, and flexibility make it a highly attractive technology for a broad range of applications.
CZTS, with its earth-abundant and non-toxic constituents, holds significant promise for future
low-cost solar energy generation, provided that its efficiency can be further improved. The
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continued research and development in both selenide and silicon technologies will undoubtedly
push the boundaries of solar energy, contributing to a more sustainable energy future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comparative Performance Analysis: Selenide-Based
vs. Silicon Solar Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1239668/docs#a-comparative-performance-analysis-
selenide-based-vs-silicon-solar-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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